3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-one
Overview
Description
3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-one, also known as 4-Iodo-1H-pyrazol-1-ylcyclobutan-1-one, is an organic compound that is used in a variety of scientific and research applications. It is a highly reactive and versatile compound that can be used as a reactant in various synthetic reactions, as well as a tool in various research studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one has a wide range of scientific research applications due to its highly reactive nature and versatility. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and polymeric materials. It has also been used as a tool in various research studies, such as the study of protein-protein interactions and enzyme inhibitors. Additionally, it has been used in the synthesis of novel drugs and drug delivery systems.
Mechanism of Action
The mechanism of action of 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one is not fully understood, however it is believed to be due to its ability to interact with various proteins and enzymes. Specifically, it is thought to interact with cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, it is believed to interact with other proteins, such as G-protein coupled receptors, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one are not fully understood. However, it is believed to have a variety of effects on the body due to its ability to interact with various proteins and enzymes. Specifically, it is thought to have an inhibitory effect on cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, it is believed to have an effect on G-protein coupled receptors, which are involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one in lab experiments is its highly reactive nature and versatility. It can be used in a variety of synthetic reactions, as well as a tool in various research studies. Additionally, it is relatively easy to obtain and use in laboratory experiments.
The main limitation of using 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one in laboratory experiments is its potential toxicity. It is important to use the compound in a well-ventilated area and to wear appropriate safety equipment when handling it. Additionally, it is important to ensure that the compound is properly disposed of after use.
Future Directions
The potential applications of 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one are vast and varied. Some potential future directions for research include the study of its interaction with other proteins and enzymes, its potential therapeutic applications, and the development of novel drugs and drug delivery systems. Additionally, further research could be done on its biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
The synthesis of 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one is a relatively simple process that begins with the reaction of 4-iodo-1H-pyrazole and cyclobutan-1-one. This reaction is typically done in a solvent such as dimethylformamide (DMF) at temperatures of around 100 °C. The reaction is highly exothermic, and the product of the reaction is 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-onerazol-1-ylcyclobutan-1-one. The reaction can also be done in a variety of other solvents, such as acetonitrile and dimethyl sulfoxide (DMSO), and the temperature can be adjusted to achieve the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-iodo-1H-pyrazol-1-yl)cyclobutan-1-one involves the reaction of 4-iodo-1H-pyrazole with cyclobutanone in the presence of a suitable reagent.", "Starting Materials": [ "4-iodo-1H-pyrazole", "cyclobutanone", "suitable reagent" ], "Reaction": [ "Add 4-iodo-1H-pyrazole to a reaction flask", "Add cyclobutanone to the reaction flask", "Add a suitable reagent to the reaction flask", "Heat the reaction mixture under reflux for a suitable period of time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1257996-80-7 |
Molecular Formula |
C7H7IN2O |
Molecular Weight |
262 |
Purity |
95 |
Origin of Product |
United States |
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